methyl 3-[8-(2,2-dimethylpropanoyl)-6,7-dihydro-5H-1,8-naphthyridin-3-yl]prop-2-enoate

• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol
• IUPAC Name: methyl 3-[8-(2,2-dimethylpropanoyl)-6,7-dihydro-5H-1,8-naphthyridin-3-yl]prop-2-enoate
• InChI: InChI=1S/C17H22N2O3/c1-17(2,3)16(21)19-9-5-6-13-10-12(11-18-15(13)19)7-8-14(20)22-4/h7-8,10-11H,5-6,9H2,1-4H3
• InChI Key: BQVQCJGHSIKDMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCCC2=C1N=CC(=C2)C=CC(=O)OC

Description

Methyl 3-[8-(2,2-dimethylpropanoyl)-6,7-dihydro-5H-1,8-naphthyridin-3-yl]prop-2-enoate is a complex organic compound with a molecular formula of C17H22N2O3 and a molecular weight of 302.37 g/mol This compound is characterized by its unique structure, which includes a naphthyridine ring system and a prop-2-enoate ester group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of methyl 3-[8-(2,2-dimethylpropanoyl)-6,7-dihydro-5H-1,8-naphthyridin-3-yl]prop-2-enoate typically involves the following steps:

Formation of the Naphthyridine Ring: The naphthyridine ring is synthesized through a series of cyclization reactions involving appropriate precursors.

Introduction of the Propanoyl Group: The propanoyl group is introduced via acylation reactions using 2,2-dimethylpropanoyl chloride.

Esterification: The final step involves the esterification of the compound with methanol to form the prop-2-enoate ester.

Industrial Production Methods: While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance yield and efficiency.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the naphthyridine ring, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can target the carbonyl group in the propanoyl moiety, converting it to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the ester group.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Nucleophiles such as amines and thiols can be used under basic conditions.

Major Products:

Oxidation: Oxidized derivatives of the naphthyridine ring.

Reduction: Alcohol derivatives of the propanoyl group.

Substitution: Substituted esters and amides.

Scientific Research Applications

Methyl 3-[8-(2,2-dimethylpropanoyl)-6,7-dihydro-5H-1,8-naphthyridin-3-yl]prop-2-enoate has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound in drug discovery and development.

Industry: Utilized in the development of novel materials and chemical processes.

Mechanism of Action

The mechanism of action of methyl 3-[8-(2,2-dimethylpropanoyl)-6,7-dihydro-5H-1,8-naphthyridin-3-yl]prop-2-enoate involves its interaction with specific molecular targets. The naphthyridine ring can intercalate with DNA, potentially disrupting replication and transcription processes. Additionally, the compound may inhibit certain enzymes by binding to their active sites, thereby modulating biochemical pathways .

Comparison with Similar Compounds

• Methyl 3-[8-(2,2-dimethylpropanoyl)-5,6,7,8-tetrahydro-1,8-naphthyridin-3-yl]prop-2-enoate
• Methyl 3-[8-(2,2-dimethylpropanoyl)-1,8-naphthyridin-3-yl]prop-2-enoate

Uniqueness: Methyl 3-[8-(2,2-dimethylpropanoyl)-6,7-dihydro-5H-1,8-naphthyridin-3-yl]prop-2-enoate is unique due to the presence of the dihydro naphthyridine ring, which imparts distinct chemical and biological properties.